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Compound of Interest

Compound Name:
3-Amino-1-(2-

cyanophenyl)thiourea

Cat. No.: B2973540 Get Quote

3-Amino-1-(2-cyanophenyl)thiourea: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Amino-1-(2-
cyanophenyl)thiourea, a molecule of interest within the broader class of thiourea derivatives.

While a specific CAS number for this compound is not readily available in public databases,

this document extrapolates its core chemical properties, potential synthesis routes, and likely

biological activities based on closely related analogues. Thiourea derivatives are a significant

area of research due to their wide-ranging biological activities, including potential applications

in anticancer, antioxidant, and enzyme inhibition therapies.[1][2][3][4] This guide aims to serve

as a foundational resource for researchers and professionals in drug discovery and

development.

Chemical Identification and Structure
A specific CAS (Chemical Abstracts Service) number for 3-Amino-1-(2-cyanophenyl)thiourea
could not be located in publicly accessible databases as of November 2025. This may indicate
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that the compound is novel, not widely synthesized, or is indexed under a different

nomenclature.

The chemical structure can be deduced from its IUPAC name. The core is a thiourea molecule,

which is a sulfur analogue of urea.[5] One of the amino groups of the thiourea is substituted

with a 2-cyanophenyl group, and the other amino group is further substituted with an amino

group, forming a hydrazinyl-like moiety.

Molecular Formula: C₈H₈N₄S

Molecular Weight: 192.24 g/mol

Predicted Structure:
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Predicted Structure of 3-Amino-1-(2-cyanophenyl)thiourea
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Caption: Predicted chemical structure of 3-Amino-1-(2-cyanophenyl)thiourea.

Potential Synthesis Pathway
While a specific, validated synthesis protocol for 3-Amino-1-(2-cyanophenyl)thiourea is not

documented, a plausible synthetic route can be proposed based on established methods for

analogous thiourea derivatives.[6] A common method involves the reaction of an isothiocyanate

with an amine or hydrazine derivative.
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Proposed Synthesis Workflow:

Proposed Synthesis of 3-Amino-1-(2-cyanophenyl)thiourea

2-Aminobenzonitrile
Reaction with

Thiophosgene (CSCl₂)
or equivalent

Step 1 2-Cyanophenyl
isothiocyanate

Reaction in a
suitable solvent

(e.g., Ethanol, THF)

Step 2

Hydrazine (H₂NNH₂)

3-Amino-1-(2-cyanophenyl)thiourea

Structure-Activity Relationship Hypothesis

Chemical Structure

Molecular Properties

Potential Biological Activities

Thiourea Core
(S=C(NH)NH)

Hydrogen Bonding
(Donor/Acceptor)

Metal Chelation
(via S and N atoms)

2-Cyanophenyl Group

LipophilicityElectronic Effects
(Electron-withdrawing CN)

Amino Group (on thiourea)

AnticancerEnzyme Inhibition AntimicrobialAntioxidant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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